Cas no 1592594-01-8 (4-Methoxy-2,2-dimethyloxane-4-carboxylic acid)

• Product Name: 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid
• CAS No: 1592594-01-8
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD29966510
• CID: 5559736
• PubChem ID: 116769577
• Update Time: 2025-06-15

4-Methoxy-2,2-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3042770
• 4-methoxy-2,2-dimethyloxane-4-carboxylic acid
• 1592594-01-8
• 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid

• MDL： MFCD29966510
• Inchi： 1S/C9H16O4/c1-8(2)6-9(12-3,7(10)11)4-5-13-8/h4-6H2,1-3H3,(H,10,11)
• InChI Key： RBBDTBHJZIQXGP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1(C)C)OC

Computed Properties

• Exact Mass: 188.10485899g/mol
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid

Introduction to 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) and Its Emerging Applications in Chemical Biology

4-Methoxy-2,2-dimethyloxane-4-carboxylic acid, identified by the chemical compound code CAS No. 1592594-01-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the oxane derivative family, characterized by its oxygen-containing heterocyclic structure, which imparts unique chemical properties making it a valuable intermediate in synthetic chemistry and drug development. The presence of both a methoxy group and a carboxylic acid moiety enhances its reactivity, enabling diverse functionalization strategies that are pivotal for designing novel bioactive molecules.

The structural framework of 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) features a highly stable cyclic backbone, which is further stabilized by the incorporation of two methyl groups at the 2-position. This structural motif not only contributes to its chemical robustness but also provides a versatile scaffold for further derivatization. The carboxylic acid functionality serves as a critical handle for esterification, amidation, or coupling reactions, while the methoxy group introduces polarity and hydrogen bonding capability, making it an attractive building block for medicinal chemists aiming to modulate physicochemical properties such as solubility and metabolic stability.

In recent years, the demand for innovative heterocyclic compounds has surged due to their prevalence in biologically active natural products and synthetic drugs. 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) has emerged as a promising candidate in this domain, particularly in the synthesis of enzyme inhibitors and receptor ligands. Its unique structural features have been leveraged in the development of molecules targeting neurological disorders, where precise modulation of molecular interactions is essential. For instance, derivatives of this compound have been explored as potential scaffolds for GABA receptor modulators, demonstrating efficacy in preclinical studies aimed at alleviating symptoms associated with anxiety and epilepsy.

Advances in computational chemistry have further enhanced the utility of 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) by enabling high-throughput virtual screening campaigns. These computational approaches allow researchers to rapidly evaluate large libraries of derivatives based on predicted binding affinities and pharmacokinetic profiles. Such methodologies have accelerated the discovery pipeline for novel therapeutic agents, reducing the time and cost associated with traditional trial-and-error experimentation. The integration of machine learning algorithms with experimental data has refined the optimization process, leading to more potent and selective compounds derived from this versatile scaffold.

The pharmaceutical industry has also recognized the potential of 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) as a key intermediate in the synthesis of protease inhibitors. Proteases play critical roles in various biological pathways, including inflammation and cancer progression; thus, inhibiting their activity is a major strategy in drug design. Researchers have harnessed the reactivity of the carboxylic acid group to develop peptidomimetics that mimic natural substrates while exhibiting improved pharmacological properties such as enhanced bioavailability and reduced toxicity. Preliminary findings suggest that certain derivatives exhibit promising antitumor activity by selectively targeting specific protease isoforms overexpressed in cancer cells.

Moreover, the agrochemical sector has shown interest in 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) due to its potential as a precursor for novel herbicides and fungicides. The structural rigidity provided by the oxane ring enhances binding affinity to biological targets in plants, while functional modifications can fine-tune selectivity between crops and weeds or pathogens. Recent studies highlight its role in developing environmentally sustainable agrochemicals that minimize ecological impact while maintaining efficacy against resistant strains of pests and diseases.

The synthesis of complex molecules often requires multi-step pathways involving protective group strategies to isolate reactive functionalities without interference from other parts of the structure. The versatility of 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) lies partly in its compatibility with such strategies; for example, its carboxylic acid group can be selectively protected as an ester or amide before further functionalization occurs elsewhere on the molecule. This flexibility has been exploited in total syntheses of complex natural products where regioselective modifications are crucial for achieving high yields and purity.

The growing emphasis on green chemistry principles has also influenced research into 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8), driving efforts to develop solvent-free or aqueous-phase synthetic routes that minimize waste generation and energy consumption. Catalytic methods employing transition metals or organocatalysts have been explored to enhance reaction efficiency while reducing reliance on hazardous reagents or harsh conditions; these approaches align with global initiatives promoting sustainable industrial practices within the chemical industry.

Future directions for research on 4-Methoxy-2,2-dimethyloxane-4-carboxylic acid (CAS No. 1592594-01-8) may include exploring its potential as an chiral building block for asymmetric synthesis—a critical requirement for many pharmaceuticals where enantiomeric purity dictates therapeutic outcomes rather than mere potency alone。 Advances in chiral catalysis could enable scalable production of enantiomerically pure derivatives without costly separation techniques; this would streamline drug development pipelines significantly.